![molecular formula C22H22FN3O4S2 B2558770 N-(4-(4-fluorophenyl)thiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide CAS No. 923425-87-0](/img/structure/B2558770.png)
N-(4-(4-fluorophenyl)thiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(4-fluorophenyl)thiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C22H22FN3O4S2 and its molecular weight is 475.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Molecular Design
This compound is part of a broader class of chemicals synthesized for various applications, including the study of cannabinoid receptors, orexin receptors, and serotonin receptors. For instance, similar compounds have been synthesized to study their potential as radiotracers for positron emission tomography (PET) imaging of CB1 cannabinoid receptors, indicating their use in neurological research (Katoch-Rouse et al., 2003).
Pharmacokinetics and Metabolism
Research on compounds with structural similarities includes studies on their disposition and metabolism in humans, providing insights into their pharmacokinetic properties. For example, SB-649868, an orexin 1 and 2 receptor antagonist, has been studied for its metabolism and excretion patterns in humans, highlighting its potential in insomnia treatment (Renzulli et al., 2011).
Antimicrobial and Antituberculosis Activities
Compounds with thiazole and piperidine moieties have been evaluated for their antimicrobial properties. For instance, thiazole-aminopiperidine hybrid analogues have been synthesized and found to exhibit promising antituberculosis activity (Jeankumar et al., 2013).
Analgesic and Anti-inflammatory Agents
The synthesis of novel compounds derived from visnaginone and khellinone has shown potential as anti-inflammatory and analgesic agents, demonstrating the versatility of such compounds in the development of new therapeutics (Abu‐Hashem et al., 2020).
Antibacterial Activities
Further research into tetracyclic quinolone antibacterials has shown the potential of similar compounds to combat both Gram-positive and Gram-negative bacteria, indicating their significance in addressing antibiotic resistance (Taguchi et al., 1992).
Antiproliferative and Antitumor Activities
Studies have also explored the antiproliferative activities of pyrazole-sulfonamide derivatives, with some showing promising effects against tumor cells, highlighting the potential of such compounds in cancer research (Mert et al., 2014).
properties
IUPAC Name |
N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22FN3O4S2/c1-30-18-6-8-19(9-7-18)32(28,29)26-12-10-16(11-13-26)21(27)25-22-24-20(14-31-22)15-2-4-17(23)5-3-15/h2-9,14,16H,10-13H2,1H3,(H,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYLNFWBBCJPQIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=NC(=CS3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22FN3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
475.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.